Cas no 2580198-62-3 (ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate)
2580198-62-3 structure
Product Name:ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate
CAS No:2580198-62-3
MF:C9H17NO2
MW:171.23678278923
CID:5658416
PubChem ID:137939381
Update Time:2023-11-27
ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6065374
- 2248366-62-1
- ethyl 3-[(1s,3r)-3-aminocyclobutyl]propanoate
- 2580200-79-7
- ethyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate
- EN300-4163140
- EN300-27726173
- Ethyl 3-(3-aminocyclobutyl)propanoate
- 2580198-62-3
- ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate
-
- Inchi: 1S/C9H17NO2/c1-2-12-9(11)4-3-7-5-8(10)6-7/h7-8H,2-6,10H2,1H3
- InChI Key: QHKIJUKKWQWXEL-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC1CC(C1)N)=O
Computed Properties
- Exact Mass: 171.125928785g/mol
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 52.3Ų
ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27726173-0.05g |
ethyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate |
2580198-62-3 | 95.0% | 0.05g |
$935.0 | 2025-03-19 | |
| Enamine | EN300-27726173-0.1g |
ethyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate |
2580198-62-3 | 95.0% | 0.1g |
$980.0 | 2025-03-19 | |
| Enamine | EN300-27726173-0.25g |
ethyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate |
2580198-62-3 | 95.0% | 0.25g |
$1024.0 | 2025-03-19 | |
| Enamine | EN300-27726173-0.5g |
ethyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate |
2580198-62-3 | 95.0% | 0.5g |
$1069.0 | 2025-03-19 | |
| Enamine | EN300-27726173-1.0g |
ethyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate |
2580198-62-3 | 95.0% | 1.0g |
$1113.0 | 2025-03-19 | |
| Enamine | EN300-27726173-2.5g |
ethyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate |
2580198-62-3 | 95.0% | 2.5g |
$2185.0 | 2025-03-19 | |
| Enamine | EN300-27726173-5.0g |
ethyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate |
2580198-62-3 | 95.0% | 5.0g |
$3231.0 | 2025-03-19 | |
| Enamine | EN300-27726173-10.0g |
ethyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate |
2580198-62-3 | 95.0% | 10.0g |
$4791.0 | 2025-03-19 | |
| Enamine | EN300-27726173-1g |
ethyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate |
2580198-62-3 | 1g |
$1113.0 | 2023-09-10 | ||
| Enamine | EN300-27726173-5g |
ethyl 3-[(1r,3s)-3-aminocyclobutyl]propanoate |
2580198-62-3 | 5g |
$3231.0 | 2023-09-10 |
ethyl 3-(1r,3s)-3-aminocyclobutylpropanoate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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